Journal Name:Polymers for Advanced Technologies
Journal ISSN:1042-7147
IF:3.348
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1099-1581
Year of Origin:1990
Publisher:John Wiley and Sons Ltd
Number of Articles Per Year:321
Publishing Cycle:Monthly
OA or Not:Not
Polymers for Advanced Technologies ( IF 3.348 ) Pub Date: 2022-11-04 , DOI:
10.1007/s11029-022-10062-x
The nonlinear mechanical behavior of functionally graded shape-memory alloy beams under impure bending conditions is analyzed using the beam bending theory and the stress–strain relationship of shape memory alloy materials. The volume fraction of the alloy is assumed to vary in the beam thickness direction according to a power function. The stress distribution in its cross-section, in each phase transformation stage, is derived by introducing a tension-compression asymmetry coefficient, which expresses this asymmetry on the tensioncompression sides of the beams. The displacement of their neutral axis, the curvature of cross-section, and the variation of the phase boundary along their axial direction were calculated by solving the equilibrium equation. Results showed that the influence of a change in the power index on the tension-compression asymmetry was much greater than an alteration of the tension-compression asymmetry coefficient. The displacement of neutral axis and the curvature were nonlinearly negatively related to the power index. With increasing power index, the phase transformation boundary moved closer to the mid-span section. The displacement of neutral axis of the same cross-section was nonlinearly positively related to the tension-compression asymmetry coefficient, but the curvature was nonlinearly negatively related to it. The phase boundary on compressive side moved closer to the mid-span section as the tension-compression asymmetry coefficient increased. The analysis of computation results can be used as a reference in the design and application of such materials.
Polymers for Advanced Technologies ( IF 3.348 ) Pub Date: 2023-05-08 , DOI:
10.1007/s11029-023-10099-6
A problem of an edge crack with a fracture process zone in semi-infinite orthotropic planes under the pure- and mixed-mode loading (I and II modes) was studied. A cohesive zone with different cohesive lengths in opening and sliding modes (multiple cohesive zone) was used to simulate the fracture process zone. The smooth crack closure condition defines cohesive lengths of the two fracture modes. The problem of an edge crack that is normal to the plate edge was formulated in terms of integral equations for the unknown displacement discontinuity along the crack. A collocation method applied to two singular integral equations with Cauchy kernel gave the equations for critical loads and respective discrete cohesive tractions and separations. These equations are non-linear since a dependence of cohesive tractions on crack opening was taken according to potential-based traction–separation law. An iterative procedure was used to satisfy the condition of smooth crack closure. A generalization of the potential, well-known in the literature, was used to generate the cohesive traction field. The potential combines pure-mode laws without mode-mixity parameters. Two types of generalized potential functions were considered, and a critical analysis was carried out. Numerical solutions were presented for the cohesive tractions and separations in critical state when both pure-mode cohesive laws were trapezoidal shaped. Comparison of the fracture loci obtained for two types of generalized potentials allowed us to conclude that the type strongly influences the critical state parameters.
Polymers for Advanced Technologies ( IF 3.348 ) Pub Date: 2023-04-18 , DOI:
10.1007/s11029-023-10090-1
Polymers for Advanced Technologies ( IF 3.348 ) Pub Date: 2023-04-25 , DOI:
10.1007/s11029-023-10104-y
A plane static symmetric problem of theory of elasticity for a piecewise homogeneous isotropic plane with an interface in the form of sides of an angle, containing small-scale interfacial shear cracks at a corner point and a loaded internal semi-infinite crack, was considered. The exact solution to this problem was constructed by the Wiener-Hopf method in combination with the apparatus of the Mellin integral transform. The stress intensity factor at the tips of interfacial cracks was determined and the nature of the change in the breaking load was studied.
Polymers for Advanced Technologies ( IF 3.348 ) Pub Date: 2023-06-29 , DOI:
10.1007/s11029-023-10111-z
An improved analytical model for the axisymmetric stress state of an adhesive joint of two cylindrical shells is proposed. The adhesive layer acts in shear and cleavage. It is assumed that the tangential stresses vary linearly across the thickness of the adhesive layer. The two-parameter Vlasov–Pasternak model of an elastic foundation is used to describe the normal stresses in the adhesive. The approach proposed makes it possible to satisfy boundary conditions at the load-free butt of the adhesive layer and to describe the stress state of adhesive with a high accuracy. The closed-form solution is obtained. A model problem is also solved.
Polymers for Advanced Technologies ( IF 3.348 ) Pub Date: 2023-06-28 , DOI:
10.1007/s11029-023-10118-6
The effects of cattail/poplar straw weight ratio, sandwich panel thickness, and the number of kraft paper layers at the core of sandwich panels on the modulus of rupture (MOR) of the panels were predicted using an artificial neural network (ANN) and an adaptive neuro-fuzzy inference system (ANFIS). The prediction accuracy of the MOR based on experimental data, in terms of the mean absolute percentage error, was smaller than 1.4 and 1.1%, with coefficients of determination 0.94 and 0.995 for the ANN and ANFIS models, respectively. These models can easily predict the bending strength of lignocellulosic-based sandwich panels with a high precision in the manufacturing process.
Polymers for Advanced Technologies ( IF 3.348 ) Pub Date: 2023-04-26 , DOI:
10.1007/s11029-023-10095-w
Novel simulation-driven product development shifts the role of physical testing to virtual testing. This requires High Fidelity concerning material models such as strength failure conditions (SFCs) (strength criteria). Usual assumption for the material model is an ideally homogeneous, usually homogenized solid material. Following Beltrami and Mohr–Coulomb the material element may experience — related to different energy portions — a shape change, a volume change, and friction, and these features can be linked to invariants, which is of great advantage when developing strength criteria. Based on this, the author derived SFCs for a large variety of isotropic brittle structural materials such as plexiglass, porous concrete stone, cast iron, Normal Concrete, UHPC, sandstone, mild steels, foam, monolithic ceramics, further for different transversely-isotropic fiber-reinforced dense and porous polymer UD Laminas (plies, lamellas) and for orthotropic Fabrics such as ceramics. Beside the uniaxial strengths, available multiaxial fracture test data for the materials above-mentioned had to be investigated because in the case of brittle materials these are required to really achieve a 3D-validation of the respective SFC material model. During the development of the Failure Mode Concept FMC, a closer look at material symmetry facts was taken whereby the question arose in the case of ideally homogeneous materials: Is there a ‘generic’ number natural to a material? Namely, Material Symmetry seems to confirm for isotropic materials that this is valid for elastic entities, yield modes and strength fracture modes, for fracture strengths Rt with Rc, fracture toughness entities KIc ≡ \({\mathrm{K}}_{\mathrm{cr}}^{\mathrm{t}}\) with \({\mathrm{K}}_{\mathrm{cr}}^{\mathrm{c}}\) and also for the ‘basic’ invariants used to generate SFCs, which usually represent failure, just for the case where the failure mode occurs once. The author concluded from Material symmetry and behavior: (1) ‘Generic Numbers’ exist with a number 2 for isotropic and 5 for UD materials. (2) Different but similar behaving materials can be basically treated with the same SFC.
Polymers for Advanced Technologies ( IF 3.348 ) Pub Date: 2023-06-30 , DOI:
10.1007/s11029-023-10106-w
Carbon fiber-reinforced polymer (CFRP) composites are widely used in many industries due to their outstanding multifunctional properties. The durability and performance of these materials depend on their mechanical properties and fiber/matrix interface. A good interface ensures not only efficient load transfer but also long-term safety. Studies demonstrate that composites are affected by moisture, ultraviolet irradiation, and cyclic temperature variations. This review focuses on the performance of CFRP at high and cryogenic temperatures. There is a critical need to characterize and predict composite interfacial performance under different temperature fluxes. This paper presents an overview of the fiber-matrix interface at different temperatures and strain rates. First, interfacial mechanisms, mechanical tests, physical and chemical characterization techniques, and numerical simulations are introduced. Then, the effect of high temperatures, low temperatures, and strain rates on the composite’s interface are discussed. Interfacial adhesion is quantified utilizing different experimental techniques, including Iosipescu, short beam shear, fiber pullout/pushout, and fragmentation tests. While these report different interfacial strength values, factors that affect this variability are studied. High temperatures greatly decrease the interface strength of polymer matrix composites (PMCs) at temperatures above the resin’s glass transition temperature (Tg). Cryogenic temperatures create micro-cracks between the fiber and polymer matrix. While mechanical tests, morphology observations, and chemical analysis help explain interfacial debonding after testing, these cannot explain the debonding process during testing. Simulation techniques add to the fundamentals of mechanics and predict the interfacial debonding process, and the methods to predict interfacial failure in extreme environments are discussed.
Polymers for Advanced Technologies ( IF 3.348 ) Pub Date: 2023-03-13 , DOI:
10.1007/s11029-023-10082-1
Tubular products obtained by winding of fibrous composites are widely used as pressure vessels in aerospace engineering. The method of testing rings cut from tubes for tension in split disks according to ASTM D 2290-12 or ISO 8521:2009 standards is most often used to evaluate the hoop strength characteristics. Tension with bending takes place in the rings in the gap zone of the split disks, which leads to a significant reduction in fracture loads. This work proposes to use a ring specimen with a flattened zone located at a distance from the split-disk gap. The failure in the flattened zone demonstrates high tensile strength values. It is also noted that the friction between the surface of the split disks and the ring has to be minimal. The finite element analysis results help designing a flattened zone of fabric GFRP rings to obtain correct hoop tensile strength.
Polymers for Advanced Technologies ( IF 3.348 ) Pub Date: 2023-03-11 , DOI:
10.1007/s11029-023-10088-9
The paper presents the results of a study of the effect of nitrile butadiene elastomer content on the main physical-mechanical properties of high density polyethylene based compositions. Properties such as tensile yield strength, ultimate tensile stress, elongation at break, flexural strength, thermal stability, and melt flow rate were investigated. To improve the compatibility of the mixed components, a compatibilizer was used, which is a graft copolymer of high-density polyethylene with methacrylic acid. The amount of compatibilizer in the mixture was 3.0 wt%. The concentration of the elastomer in the composition varied from 10 to 50 wt%. Elastomers containing 18, 26, and 40 wt% acrylic acid nitrile (SKN-18, SKN-26, and SKN-40) were used as nitrile butadiene elastomers. It was found that the transition from plastic strain to highly elastic for the high density polyethylene-based composite with SKN-18 starts at 30 wt% content of the elastomeric component. For compositions of high density polyethylene with SKN-26 and SKN-40, this transition occurs at 40 wt% content of the elastomeric component. The influence of the concentration of dicumyl peroxide on the regularities of changes in the properties of these compounds was also studied. It was found that the optimal concentration of the peroxide initiator is 0.5 wt%. The results of the study of electron microscopic analysis and thermomechanical characteristics of mechanical mixtures and dynamically vulcanized elastoplastics were presented, which allow obtaining additional information about the structural features and deformation characteristics of cross-linked polymeric materials.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | POLYMER SCIENCE 高分子科学3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
11.60 | 72 | Science Citation Index Science Citation Index Expanded | Not |
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